Cas no 2034602-83-8 (1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one)

• Product Name: 1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one
• CAS No: 2034602-83-8
• MF: C₁₉H₁₉F₃N₄O₂
• MW: 392.3750
• CID: 5354547
• Update Time: 2025-06-11

1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl]phenyl]ethanone
• 1-(2-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carbonyl)phenyl)ethanone
• 1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one

• Inchi： 1S/C19H19F3N4O2/c1-12(27)14-5-3-4-6-15(14)18(28)26-9-7-25(8-10-26)17-11-16(19(20,21)22)23-13(2)24-17/h3-6,11H,7-10H2,1-2H3
• InChI Key： FEZRLRSYNBBWPJ-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC(C([H])([H])[H])=N1)N1C([H])([H])C([H])([H])N(C(C2=C([H])C([H])=C([H])C([H])=C2C(C([H])([H])[H])=O)=O)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 578
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one

Introduction to 1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034602-83-8, identified as 1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one, represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and its potential role in modulating biological pathways. The presence of multiple functional groups, including a pyrimidine core and a piperazine moiety, suggests that this molecule may exhibit significant interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, the field of chemical biology has seen remarkable advancements, particularly in the development of small molecules that can interact with biological systems at a molecular level. The compound in question, 1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one, stands out due to its complex structure, which incorporates elements that are known to be conducive to binding with biological macromolecules. Specifically, the pyrimidine ring is a common pharmacophore in many drugs and drug candidates, while the piperazine group is frequently found in compounds that target neurological and cardiovascular systems.

The structural features of this compound also hint at its potential as an intermediate in the synthesis of more complex molecules. The presence of a carbonyl group and an ethanone backbone suggests that it could serve as a building block for larger molecules, potentially enabling the development of novel therapeutic agents. This versatility makes it an attractive subject for synthetic chemists and biologists alike.

One of the most intriguing aspects of 1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one is its potential interaction with enzymes and receptors. The pyrimidine and piperazine moieties are known to be capable of forming hydrogen bonds and hydrophobic interactions with biological targets, which can modulate their activity. This capability is particularly relevant in the context of drug discovery, where small molecules are often designed to bind to specific sites on proteins or other biomolecules to alter their function.

Recent studies have begun to explore the pharmacological potential of similar compounds, particularly those containing pyrimidine and piperazine cores. For instance, researchers have investigated analogs of this compound for their ability to inhibit certain enzymes involved in cancer pathways. The trifluoromethyl group present in the pyrimidine ring may enhance the metabolic stability and lipophilicity of the molecule, making it more suitable for oral administration and improving its bioavailability.

The synthesis of 1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can facilitate the construction of the complex framework. Additionally, modern spectroscopic methods like NMR and mass spectrometry play a crucial role in characterizing the compound and confirming its structural integrity.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes relevant to inflammatory diseases. The ability to modulate these enzymes could have therapeutic implications for conditions such as arthritis or autoimmune disorders. Furthermore, the structural similarity to known bioactive molecules makes it a promising scaffold for structure-based drug design.

The development of computational tools has also enhanced the study of this compound. Molecular modeling techniques can predict how 1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}phenyl)ethan-1-one interacts with biological targets at an atomic level. These predictions can guide experimental efforts by identifying potential binding sites and optimizing lead compounds for better efficacy.

Future research directions may include exploring derivatives of this compound to improve its pharmacological profile. By modifying specific functional groups or introducing new ones, scientists can fine-tune its activity and selectivity. Such modifications could lead to more effective drugs with fewer side effects.

The role of CAS no2034602-83-8 in this context is not only as a identifier but also as a starting point for innovation. Its unique structure provides a foundation upon which researchers can build new chemical entities with tailored properties. This underscores the importance of basic research in uncovering novel compounds that can address unmet medical needs.

In conclusion, 1-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-y]] piperazine - 1 - carbonyl } phenyl ) ethan - 1 - one represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its complex structure, coupled with promising pharmacological properties, makes it a compelling subject for further investigation. As research continues to uncover new insights into its mechanisms of action,CAS no2034602 - 83 - 8 will undoubtedly play a crucial role in shaping the future of drug discovery and development.